2-[(4,8-dimethyl-2-quinolinyl)thio]-N-1,3-thiazol-2-ylacetamide

• IUPAC Name: 2-(4,8-dimethylquinolin-2-yl)sulfanyl-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C16H15N3OS2/c1-10-4-3-5-12-11(2)8-14(19-15(10)12)22-9-13(20)18-16-17-6-7-21-16/h3-8H,9H2,1-2H3,(H,17,18,20)
• InChI Key: VUXXTSGKTGLGLX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C(=CC(=N2)SCC(=O)NC3=NC=CS3)C
• Molecular Formula: C16H15N3OS2
• Molecular Weight: 329.4 g/mol

Description

2-[(4,8-dimethyl-2-quinolinyl)thio]-N-1,3-thiazol-2-ylacetamide is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action has been studied extensively.

Mechanism of Action

The mechanism of action of 2-[(4,8-dimethyl-2-quinolinyl)thio]-N-1,3-thiazol-2-ylacetamide is not fully understood. However, it is believed that the compound interacts with the metal ion through its thiazole and quinoline moieties. This interaction leads to a change in the fluorescence properties of the compound, which can be detected using spectroscopic techniques.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[(4,8-dimethyl-2-quinolinyl)thio]-N-1,3-thiazol-2-ylacetamide have not been extensively studied. However, it has been shown to be non-toxic to cells in vitro, which makes it a potential candidate for use in biological systems.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-[(4,8-dimethyl-2-quinolinyl)thio]-N-1,3-thiazol-2-ylacetamide is its selectivity for copper ions. This makes it a potential candidate for the detection of copper ions in biological samples. However, one of the limitations of this compound is its low quantum yield, which can affect its sensitivity in detecting metal ions.

Future Directions

There are several future directions for the study of 2-[(4,8-dimethyl-2-quinolinyl)thio]-N-1,3-thiazol-2-ylacetamide. One of the major areas of research is the development of more sensitive probes for the detection of metal ions in biological samples. This can be achieved by modifying the structure of the compound to increase its quantum yield and selectivity. Another area of research is the use of this compound as a potential therapeutic agent for the treatment of copper-related diseases.
Conclusion:
In conclusion, 2-[(4,8-dimethyl-2-quinolinyl)thio]-N-1,3-thiazol-2-ylacetamide is a compound that has potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is required to fully understand the potential of this compound in various fields.

Synthesis Methods

The synthesis of 2-[(4,8-dimethyl-2-quinolinyl)thio]-N-1,3-thiazol-2-ylacetamide has been carried out using different methods. One of the most commonly used methods is the reaction of 2-aminothiazole with 4,8-dimethylquinoline-2-thiol in the presence of acetic anhydride. The reaction is carried out under reflux conditions, and the final product is obtained after purification using column chromatography.

Scientific Research Applications

2-[(4,8-dimethyl-2-quinolinyl)thio]-N-1,3-thiazol-2-ylacetamide has been extensively studied for its potential applications in various fields. One of the major areas of research is its use as a fluorescent probe for the detection of metal ions. This compound has been shown to selectively bind to copper ions, and its fluorescence properties change upon binding. This makes it a potential candidate for the detection of copper ions in biological samples.